1-(4-chlorobutyl)-1H-imidazole

• Molecular Formula: C7H11ClN2
• Molecular Weight: 158.63 g/mol
• IUPAC Name: 1-(4-chlorobutyl)imidazole
• InChI: InChI=1S/C7H11ClN2/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-3,5H2
• InChI Key: LPZMNWKKACRQBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCCCCl

Description

1-(4-chlorobutyl)-1H-imidazole is a useful research compound. Its molecular formula is C7H11ClN2 and its molecular weight is 158.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Imidazole (680 mg), 1-bromo-4-chlorobutane (0.93 ml), tetrabutylammonium iodide (10 mg), and a 3 M aqueous sodium hydroxide solution (1 ml) were dissolved in acetone (10 ml), and the solution was stirred at 50° C. for 18 hr. Water was added to the reaction mixture, and the mixture was extracted with chloroform. The organic layer was dried over anhydrous sodium sulfate, and the solvent was removed by distillation under the reduced pressure. The residue was purified by chromatography by development with chloroform to give an intermediate (1-(4-chlorobutyl)-1H-imidazole, 756 mg).